N-[2-(hydroxymethyl)phenyl]-2-(6-methoxy-2-naphthyl)propanamide

• Molecular Formula: C21H21NO3
• Molecular Weight: 335.4 g/mol
• IUPAC Name: N-[2-(hydroxymethyl)phenyl]-2-(6-methoxynaphthalen-2-yl)propanamide
• InChI: InChI=1S/C21H21NO3/c1-14(21(24)22-20-6-4-3-5-18(20)13-23)15-7-8-17-12-19(25-2)10-9-16(17)11-15/h3-12,14,23H,13H2,1-2H3,(H,22,24)
• InChI Key: ZWABMEWKBUMVFV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(C=C1)C=C(C=C2)OC)C(=O)NC3=CC=CC=C3CO

Description

This compound is part of a broader class of (6-methoxy-2-naphthyl) propanamide derivatives, which have been studied for their antibacterial and antifungal properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(hydroxymethyl)phenyl]-2-(6-methoxy-2-naphthyl)propanamide typically involves the reaction of naproxenoyl chloride with various amino compounds. This reaction is carried out under controlled conditions to ensure high yields and purity of the final product .

Industrial Production Methods

While specific industrial production methods for this compound are not extensively documented, the general approach involves large-scale synthesis using optimized reaction conditions to maximize yield and minimize impurities. The process may include steps such as purification through recrystallization or chromatography to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions

N-[2-(hydroxymethyl)phenyl]-2-(6-methoxy-2-naphthyl)propanamide undergoes various chemical reactions, including:

Oxidation: This reaction can be used to introduce additional functional groups or modify existing ones.

Reduction: This reaction can be employed to reduce specific functional groups within the molecule.

Substitution: This reaction allows for the replacement of certain atoms or groups within the molecule with others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions vary depending on the desired outcome but generally involve controlled temperatures and specific solvents .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce amine derivatives .

Scientific Research Applications

Chemistry: It serves as a building block for synthesizing more complex molecules.

Biology: It has shown potential as an antibacterial and antifungal agent, making it a candidate for developing new antimicrobial drugs.

Medicine: Its antibacterial properties suggest potential use in treating bacterial infections.

Industry: It may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-[2-(hydroxymethyl)phenyl]-2-(6-methoxy-2-naphthyl)propanamide involves its interaction with bacterial enzymes. Specifically, it targets the enoyl-acyl carrier protein reductase enzyme, which is crucial for bacterial fatty acid biosynthesis. By inhibiting this enzyme, the compound disrupts the bacterial cell membrane synthesis, leading to bacterial cell death .

Comparison with Similar Compounds

Similar Compounds

Naproxen: A well-known nonsteroidal anti-inflammatory drug (NSAID) with a similar naphthyl structure.

2-(6-methoxy-2-naphthyl)propionamide derivatives: These compounds share a similar core structure and have been studied for their antibacterial and antifungal activities.

Uniqueness

N-[2-(hydroxymethyl)phenyl]-2-(6-methoxy-2-naphthyl)propanamide stands out due to its specific hydroxymethyl and phenyl substitutions, which may enhance its antibacterial activity compared to other similar compounds .